Cas no 7633-69-4 (CONDELPHINE)

• Product Name: CONDELPHINE
• CAS No: 7633-69-4
• MF: C₂₅H₃₉NO₆
• MW: 449.580268144608
• CID: 854655
• PubChem ID: 92854546
• Update Time: 2025-11-02

CONDELPHINE Chemical and Physical Properties

Names and Identifiers

• CONDELPHINE
• 14-triol,20-ethyl-16-methoxy-4-(methoxymethyl)-,14-acetate,(1-aconitane-8
• codelphine
• kondelfin
• Aconitane-1,8,14-triol, 20-ethyl-16-methoxy-4-(methoxymethyl)-, 14-acetate, (1alpha,14alpha,16beta)-
• 20-Ethyl-16β-methoxy-4-(methoxymethyl)aconitane
• Einecs 231-562-7
• (1alpha,14alpha,16beta)-20-Ethyl-16-methoxy-4-(methoxymethyl)-aconitane-1,8,14-triol 14-acetate
• Prestwick3_001083
• AKOS030491254
• 20-ethyl-1,8-dihydroxy-16-methoxy-4-(methoxymethyl)aconitan-14-yl acetate
• BSPBio_001126
• HMS2098I08
• BPBio1_001240
• SCHEMBL970665
• NCGC00179296-01
• 7633-69-4
• [(1S,2R,3R,4S,5R,6S,8S,9S,13S,16S,17R)-11-ethyl-8,16-dihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• AB00514035
• Q27106213
• [(1S,2R,3R,4S,5R,6S,8S,9R,13S,16S,17R)-11-Ethyl-8,16-dihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• DTXSID50997693
• BRD-A84941884-001-02-8
• CHEBI:3852
• C08671
• NSC76024
• Coldephnine
• (3S,6S,7R,7aR,8S,9R,10S,11aS,14R)-1-ethyl-6,11a-dihydroxy-10-methoxy-3-(methoxymethyl)tetradecahydro-1H-3,6a,12-(epiethane[1,1,2]triyl)-7,9-methanonaphtho[2,3-b]azocin-8-yl acetate
• 14-Acetyl-20-ethyl-1,8-dihydroxy-16-18-dimethoxylycoctonine
• E55EVL23BY

• Inchi： 1S/C25H39NO6/c1-5-26-11-23(12-30-3)7-6-19(28)25-15-8-14-17(31-4)10-24(29,16(22(25)26)9-18(23)25)20(15)21(14)32-13(2)27/h14-22,28-29H,5-12H2,1-4H3/t14-,15-,16+,17+,18-,19+,20-,21+,22?,23+,24+,25-/m1/s1
• InChI Key： ZEBMMHUDQRRILP-WZSMAATHSA-N
• SMILES： O[C@]12C[C@@H]([C@@H]3[C@@H]([C@H]1[C@@H](C3)[C@@]13[C@H](CC[C@@]4(COC)CN(CC)C1[C@@H]2C[C@@H]34)O)OC(C)=O)OC

Computed Properties

• Exact Mass: 449.27800
• Monoisotopic Mass: 449.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 154-156 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 88.46000
• LogP: 1.38580

CONDELPHINE Security Information

• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Safety Instruction： S22; S36/37/39; S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids

Additional information on CONDELPHINE

Exploring the Versatile Applications and Properties of CONDELPHINE (CAS No. 7633-69-4)

In the dynamic world of chemical compounds, CONDELPHINE (CAS No. 7633-69-4) stands out as a substance of significant interest due to its unique properties and wide-ranging applications. This article delves into the characteristics, uses, and market trends surrounding this compound, providing a comprehensive overview for researchers, industry professionals, and curious minds alike.

CONDELPHINE is a specialized chemical compound that has garnered attention in various industrial and research sectors. With the increasing demand for innovative materials and solutions, understanding the nuances of CONDELPHINE becomes crucial for those looking to leverage its potential. The compound's CAS number, 7633-69-4, serves as a unique identifier, ensuring precise communication and documentation in scientific and commercial contexts.

One of the most notable aspects of CONDELPHINE is its molecular structure, which contributes to its stability and reactivity. Researchers have explored its behavior under different conditions, revealing insights that are valuable for applications in material science, pharmaceuticals, and specialty chemicals. The compound's ability to interact with other substances makes it a versatile component in synthetic processes.

In the pharmaceutical industry, CONDELPHINE has shown promise as an intermediate in the synthesis of bioactive molecules. Its role in drug development is particularly relevant given the current global focus on healthcare innovation. With the rise of personalized medicine and targeted therapies, compounds like CONDELPHINE are becoming increasingly important in the quest for new treatments.

The material science sector also benefits from the unique properties of CONDELPHINE. Its application in polymer chemistry and advanced materials has opened doors to new possibilities in manufacturing and engineering. As industries strive for sustainability and efficiency, the demand for high-performance materials incorporating CONDELPHINE is expected to grow.

Market trends indicate a steady increase in the adoption of CONDELPHINE across various regions. The compound's versatility and effectiveness make it a sought-after ingredient in both established and emerging markets. Analysts predict that the CONDELPHINE market will continue to expand, driven by advancements in technology and shifting consumer needs.

From an environmental perspective, the production and use of CONDELPHINE are subject to stringent regulations to ensure safety and sustainability. Manufacturers are investing in greener synthesis methods and waste reduction strategies, aligning with global efforts to minimize the ecological footprint of chemical processes.

For those interested in sourcing CONDELPHINE, it is essential to work with reputable suppliers who adhere to quality standards and regulatory requirements. The compound's purity and consistency are critical factors that influence its performance in various applications. Buyers should also consider the logistical aspects of procurement, including storage conditions and transportation protocols.

In conclusion, CONDELPHINE (CAS No. 7633-69-4) represents a fascinating area of study and application in modern chemistry. Its diverse uses, from pharmaceuticals to advanced materials, highlight its importance in addressing contemporary challenges. As research continues to uncover new potentials for this compound, its role in shaping future innovations remains a topic of great interest and excitement.